Citric acid calcium salt

• Molecular Formula: C12H18Ca3O18
• Molecular Weight: 570.5 g/mol
• IUPAC Name: tricalcium;2-hydroxypropane-1,2,3-tricarboxylate;tetrahydrate
• InChI: InChI=1S/2C6H8O7.3Ca.4H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;4*1H2/q;;3*+2;;;;/p-6
• InChI Key: LNIZKKFWMDARJV-UHFFFAOYSA-H
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.O.O.O.[Ca+2].[Ca+2].[Ca+2]

Description

Calcium citrate tetrahydrate is a calcium salt of citric acid, commonly used as a dietary supplement and food additive. It is known for its high bioavailability and is often used to prevent or treat calcium deficiencies. The compound is represented by the chemical formula Ca₃(C₆H₅O₇)₂·4H₂O and appears as a white, odorless powder .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium citrate tetrahydrate can be synthesized through the reaction of citric acid with calcium carbonate or calcium hydroxide. The reaction typically involves dissolving citric acid in water and then adding calcium carbonate or calcium hydroxide to the solution. The mixture is then heated to facilitate the reaction, resulting in the formation of calcium citrate, which can be crystallized as the tetrahydrate form .

Industrial Production Methods: Industrial production of calcium citrate tetrahydrate often involves the use of limewater to neutralize citric acid obtained from fungal fermentation. The citric acid solution is treated with limewater, precipitating calcium citrate, which is then filtered and dried to obtain the tetrahydrate form .

Chemical Reactions Analysis

Types of Reactions: Calcium citrate tetrahydrate primarily undergoes acid-base reactions. It can react with strong acids to release citric acid and with strong bases to form calcium hydroxide and citrate ions.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid

Bases: Sodium hydroxide, potassium hydroxide

Major Products Formed:

With Acids: Citric acid

With Bases: Calcium hydroxide and citrate ions

Scientific Research Applications

Calcium citrate tetrahydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other calcium compounds and as a reagent in various chemical reactions.

Biology: Employed in studies related to calcium metabolism and bone health.

Medicine: Used in dietary supplements to prevent or treat calcium deficiencies, particularly in individuals with conditions like osteoporosis.

Industry: Utilized as a food additive for its preservative and flavoring properties.

Mechanism of Action

Calcium citrate tetrahydrate increases plasma calcium levels by stimulating a G-protein coupled calcium receptor on the surface of parathyroid cells. This reduces calcium flux from osteocyte activity by decreasing the secretion of parathyroid hormone (PTH). The compound’s high bioavailability ensures efficient absorption and utilization in the body .

Comparison with Similar Compounds

• Calcium carbonate
• Magnesium citrate
• Strontium citrate

Comparison:

• Calcium Carbonate: While calcium carbonate is also used as a dietary supplement, it has lower bioavailability compared to calcium citrate tetrahydrate. It requires an acidic environment for absorption, making it less suitable for individuals with low stomach acid .
• Magnesium Citrate: Magnesium citrate is used primarily as a laxative and magnesium supplement. It shares similar solubility properties with calcium citrate but serves different physiological roles .
• Strontium Citrate: Strontium citrate is used in bone health supplements. It has a similar structure to calcium citrate but incorporates strontium ions, which have different biological effects .

Calcium citrate tetrahydrate stands out due to its high bioavailability and versatility in various applications, making it a valuable compound in both scientific research and practical applications.